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Abstract

This document provides detailed application notes and experimental protocols for the
generation and characterization of catalytic mutants of the human ChaC2 protein. ChaC2 is a
cytosolic enzyme that plays a role in glutathione (GSH) metabolism by catalyzing its
degradation into 5-oxo-L-proline and cysteinylglycine.[1][2][3] Dysregulation of ChaC2 activity
has been implicated in various cancers, making it a potential therapeutic target.[4][5]
Understanding the catalytic mechanism of ChaC2 is crucial for the development of targeted
inhibitors. This guide outlines the procedures for creating catalytically inactive ChaC2 mutants
through site-directed mutagenesis of key active site residues, expressing and purifying the
mutant proteins, and characterizing their enzymatic activity.

Introduction to ChaC2 and its Catalytic Mechanism

ChaC2 belongs to the ChaC family of y-glutamylcyclotransferases.[6] While its homolog,
ChacCl, is an inducible enzyme, ChaC2 is constitutively expressed and is thought to be
involved in the basal turnover of cytosolic glutathione.[6][7] Structural and biochemical studies
have identified two glutamic acid residues, Glu74 and GIlu83, as crucial for the catalytic activity
of human ChaC2.[1][2] These residues are located in the active site of the enzyme and are
involved in substrate binding and catalysis.[1][2] Mutation of these residues to glutamine (E74Q
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and E83Q) has been shown to significantly reduce the enzyme's ability to degrade glutathione.

[1]
The catalytic reaction of ChaC2 on glutathione is as follows:

Glutathione — 5-oxo-L-proline + L-cysteinylglycine[3][8]

Data Presentation: Kinetic Parameters of Wild-Type
and Mutant ChaC2

The following table summarizes the kinetic parameters for human ChaC1, and wild-type and
mutant human ChaCz2, providing a clear comparison of their catalytic efficiencies.

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.mdpi.com/2218-273X/10/1/31
https://www.benchchem.com/product/b1577521?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC5241738/
https://pubmed.ncbi.nlm.nih.gov/36568153/
https://www.benchchem.com/product/b1577521?utm_src=pdf-body
https://www.benchchem.com/product/b1577521?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1577521?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Catalytic
Efficiency
Enzyme Substrate Km (mM) kcat (min-1) (kcat/Km) Reference
(mM-1min-
1)
Human _
Glutathione 22+0.4 225.2+15 102.4 [4][6]
ChaC1
Human
ChaC2 (Wild-  Glutathione 3.7+0.4 159+ 1.0 4.3 [4][6]
Type)
Human
ChaC2 ) Significantly
Glutathione N/A N/A [1]
(E74Q Reduced
Mutant)
Human
ChaC2 ) Significantly
Glutathione N/A N/A [1]
(E83Q Reduced
Mutant)
Human
ChaC2 S
) Significantly
(E74Q/E83Q Glutathione N/A N/A [1]
Reduced
Double
Mutant)

N/A: Data not available in the cited literature. The studies demonstrated a significant reduction
in activity but did not report specific kinetic constants for the mutants.

Experimental Protocols
Generation of ChaC2 Catalytic Mutants by Site-Directed
Mutagenesis

This protocol describes the generation of E74Q and E83Q single and double mutants of human
ChaC2 using a polymerase chain reaction (PCR)-based site-directed mutagenesis method.
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Workflow for Site-Directed Mutagenesis of ChaCz2:
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Mutagenesis Protocol

Start with wild-type
ChaC2 expression vector

Enzyme Activity Assay

Design mutagenic primers

for E74Q and E83Q Prel?gl:?f :raaég_rl]) mix

Perform PCR with l

high-fidelity polymerase Add purified ChaC2
(wild-type or mutant)

Digest parental (wild-type) l
DNA with Dpnl Incubate at 37°C

.

Transform Dpnli-treated

plasmid into E. coli Stop reaction at
different time points

Plate on selective l
-agar plates Measure remaining GSH
(e.g., with DTNB)

Screen colonies by l
sequencing

Calculate reaction rate

Obtain validated
mutant ChaC2 vector

Determine enzyme activity
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ChaC2 Signaling in Lung Adenocarcinoma
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

¢ 1. mdpi.com [mdpi.com]
e 2.researchgate.net [researchgate.net]

¢ 3. ChaC2, an Enzyme for Slow Turnover of Cytosolic Glutathione - PMC
[pmc.ncbi.nlm.nih.gov]

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b1577521?utm_src=pdf-body-img
https://www.benchchem.com/product/b1577521?utm_src=pdf-custom-synthesis
https://www.mdpi.com/2218-273X/10/1/31
https://www.researchgate.net/publication/311362295_ChaC2_An_Enzyme_for_Slow_Turnover_of_Cytosolic_Glutathione
https://pmc.ncbi.nlm.nih.gov/articles/PMC5241738/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5241738/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1577521?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

4. ChaCz2, an Enzyme for Slow Turnover of Cytosolic Glutathione - PubMed
[pubmed.ncbi.nim.nih.gov]

5. nwlifescience.com [nwlifescience.com]

6. CHAC2 promotes lung adenocarcinoma by regulating ROS-mediated MAPK pathway
activation - PMC [pmc.ncbi.nlm.nih.gov]

7. researchgate.net [researchgate.net]

8. Cancer informatics analysis indicates high CHAC2 associated with unfavorable prognosis
in breast cancer - PubMed [pubmed.ncbi.nim.nih.gov]

To cite this document: BenchChem. [Generating Catalytic Mutants of ChaC2 for Functional
Research]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1577521#generating-chac2-catalytic-mutant-for-
research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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